Cas no 920392-88-7 (1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920392-88-7
• MF: C₂₃H₂₅N₇O₅S
• MW: 511.55350279808
• CID: 5496422
• Update Time: 2025-07-16

1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H25N7O5S/c1-33-17-6-4-16(5-7-17)30-23-21(26-27-30)22(24-15-25-23)28-10-12-29(13-11-28)36(31,32)20-14-18(34-2)8-9-19(20)35-3/h4-9,14-15H,10-13H2,1-3H3
• InChI Key： OIFJZCUISFRWHN-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)C2N=NN(C3=CC=C(OC)C=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to Compound with CAS No. 920392-88-7 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 920392-88-7 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, represents a fascinating intersection of structural complexity and potential therapeutic utility. The unique scaffold of this molecule, characterized by its combination of a piperazine ring, a triazolopyrimidine core, and a 2,5-dimethoxybenzènesulfonyl group, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with various biological targets. In particular, piperazine derivatives have been extensively studied for their potential as antipsychotics, antidepressants, antihistamines, and antiparasitic agents. The presence of the piperazine ring in compound 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine suggests that it may exhibit similar pharmacological properties or even novel mechanisms of action.

The< strong>triazolopyrimidine core is another critical component of this compound that warrants detailed discussion. Triazolopyrimidines are a class of heterocyclic compounds that have shown remarkable promise in various therapeutic areas. These molecules are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for the development of new drugs. The specific arrangement of the triazolopyrimidine ring in compound 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine suggests that it may interact with biological targets in a unique manner.

The< strong>2,5-dimethoxybenzenesulfonyl group is yet another key feature of this compound that contributes to its structural complexity and potential biological activity. Sulfonyl groups are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The specific positioning of the 2,5-dimethoxybenzenesulfonyl group in this molecule may play a crucial role in determining its pharmacological profile.

In recent years, there has been growing interest in the development of novel therapeutic agents based on triazolopyrimidine derivatives. Several studies have highlighted the potential of these compounds as inhibitors of kinases and other enzymes involved in cancer progression. For instance, research has demonstrated that certain triazolopyrimidine-based molecules can selectively inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. Given the structural features of compound 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, it is plausible that it may exhibit similar inhibitory properties.

Furthermore, the presence of the< strong>4-methoxyphenyl group in this compound adds another layer of complexity and potential functionality. Methoxyphenyl groups are known to influence the pharmacokinetic properties of molecules by affecting their solubility and metabolic clearance. The specific interaction between the 4-methoxyphenyl group and other parts of the molecule may contribute to its overall biological activity.

The synthesis and characterization of compound 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine represent significant advancements in the field of medicinal chemistry. The synthetic route employed to obtain this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The successful synthesis of this molecule underscores the growing capabilities of modern synthetic methodologies and highlights the potential for further exploration of related structures.

Ongoing research in the field continues to uncover new applications for< strong>piperazine derivatives, particularly in the treatment of neurological disorders and infectious diseases. The unique structural features of compound 1-(2,5-dimethoxybenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, including its piperazine ring and triazolopyrimidine core, make it an attractive candidate for further investigation. Future studies may focus on evaluating its biological activity against various disease targets and exploring its potential as a lead compound for drug development.

In conclusion，compound with CAS number 920392-88-7, specifically identified as< strong>1-(2,